Cas no 1803966-04-2 (3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1803966-04-2
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4835313
• Update Time: 2025-06-08

3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-2-4(16-7(9,10)11)5(12)6(13-3)17(8,14)15/h2H,1H3
• InChI Key： VIDHRJOPNCJRFP-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)N=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Introduction to 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1803966-04-2)

3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1803966-04-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular formula of 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is C₁₁H₉F₃ClIN₂O₃S, and its molecular weight is 385.65 g/mol. The compound features a pyridine ring substituted with an iodo group, a methyl group, a trifluoromethoxy group, and a sulfonyl chloride moiety. These functional groups contribute to the compound's reactivity and potential biological activity.

The synthesis of 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride typically involves several steps. One common approach starts with the preparation of 3-iodo-6-methylpyridin-4(1H)-one, which is then converted to the corresponding trifluoromethoxy derivative. The final step involves the introduction of the sulfonyl chloride group through a sulfonylation reaction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In recent years, 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride has been studied for its potential as an intermediate in the synthesis of various bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use in the development of potent inhibitors for specific protein kinases. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties, making it an attractive candidate for drug discovery.

The trifluoromethoxy group in 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is particularly noteworthy due to its influence on the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing drug candidates for oral bioavailability and extended half-life in vivo. Additionally, the iodo group can serve as a handle for further functionalization or as a radiolabeling site in imaging studies.

The sulfonyl chloride moiety in 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is highly reactive and can participate in various nucleophilic substitution reactions. This reactivity makes it a versatile building block for constructing complex molecules with diverse biological activities. For example, it can be used to introduce sulfonamide functionalities into target molecules, which are known to modulate protein-protein interactions and enzyme activities.

In addition to its role as an intermediate, 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride has also been explored for its direct biological effects. Research has shown that compounds derived from this scaffold exhibit anti-inflammatory and anti-cancer properties. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways.

The safety and environmental impact of 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride are important considerations in its use and handling. While detailed toxicological data may be limited, general precautions should be taken to minimize exposure and ensure proper disposal. It is recommended to handle this compound under well-controlled conditions and to follow standard safety protocols for laboratory chemicals.

In conclusion, 3-Iodo-6-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1803966-04-2) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for developing novel therapeutic agents and exploring new biological targets. As research in this area continues to advance, we can expect to see more innovative applications of this compound in the future.